Cas no 7545-59-7 (5-(Methoxymethyl)quinolin-8-ol)

• Product Name: 5-(Methoxymethyl)quinolin-8-ol
• CAS No: 7545-59-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00226929
• CID: 539506
• PubChem ID: 690129
• Update Time: 2025-05-22

5-(Methoxymethyl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 5-(methoxymethyl)-
• 5-(methoxymethyl)quinolin-8-ol
• SCHEMBL4468901
• SR-01000389094-1
• SB68064
• AKOS004119282
• 5-(METHOXYMETHYL)-8-QUINOLINOL
• Oprea1_538594
• 5-Methoxymethyl-quinolin-8-ol
• 7545-59-7
• MFCD00226929
• HMS2156O20
• SMR000125080
• HMS3353P13
• LS-08553
• SR-01000389094
• 5-methoxymethyl-8-hydroxyquinoline
• YNADRYIGLPRUCC-UHFFFAOYSA-N
• CHEMBL1518735
• MLS000067656
• 5-methyloxymethyl-8-quinolinol
• DTXSID90351078
• 5-(Methoxymethyl)quinolin-8-ol

• MDL： MFCD00226929
• Inchi： 1S/C11H11NO2/c1-14-7-8-4-5-10(13)11-9(8)3-2-6-12-11/h2-6,13H,7H2,1H3
• InChI Key： YNADRYIGLPRUCC-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=C(C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 350.2±27.0 °C at 760 mmHg
• Flash Point: 165.6±23.7 °C
• PSA: 42.35
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Methoxymethyl)quinolin-8-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 5-(Methoxymethyl)quinolin-8-ol

Comprehensive Overview of 5-(Methoxymethyl)quinolin-8-ol (CAS No. 7545-59-7): Properties, Applications, and Research Insights

5-(Methoxymethyl)quinolin-8-ol (CAS No. 7545-59-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its methoxymethyl and hydroxy functional groups, exhibits unique chemical properties that make it valuable for diverse applications. In recent years, its potential as a fluorescence probe and metal chelator has been explored, aligning with the growing demand for sustainable materials and bioimaging agents.

The molecular structure of 5-(Methoxymethyl)quinolin-8-ol features a quinoline backbone modified at the 5-position with a methoxymethyl group and an 8-hydroxy substituent. This configuration enhances its solubility in polar solvents and improves its binding affinity for transition metals, a property leveraged in catalysis and sensor development. Researchers have noted its stability under physiological conditions, making it a candidate for drug delivery systems—a hot topic in nanomedicine discussions.

Current trends in green chemistry have spurred interest in 5-(Methoxymethyl)quinolin-8-ol due to its role in eco-friendly synthesis protocols. Its ability to act as a ligand in metal-organic frameworks (MOFs) aligns with searches for "MOF design for carbon capture"—a frequently queried term in scientific databases. Additionally, its photophysical properties are being studied for OLED applications, addressing the surge in "organic electronics"-related queries.

In pharmaceutical contexts, this compound’s heterocyclic core is investigated for antimicrobial and anti-inflammatory activities, responding to global concerns about antibiotic resistance. Analytical techniques like HPLC and mass spectrometry are commonly employed for its characterization, reflecting the popularity of "analytical method validation" as a search keyword. Safety studies confirm its low toxicity profile, though proper laboratory handling protocols remain essential.

The synthesis of 5-(Methoxymethyl)quinolin-8-ol typically involves multistep organic reactions, including etherification and cyclization steps. Recent patents highlight optimized routes with high atom economy, catering to the "sustainable synthesis" trend. Its commercial availability as a research-grade chemical supports its use in academic and industrial R&D, particularly in projects tagged with "high-throughput screening."

Future directions for CAS No. 7545-59-7 include explorations in bioconjugation for targeted therapies and environmental sensing. As AI-driven drug discovery gains traction, this compound’s structural versatility positions it as a promising scaffold for virtual screening libraries—a topic dominating "AI in chemistry" forums. Collaborative studies between computational and experimental chemists are expected to unlock further potential.

In summary, 5-(Methoxymethyl)quinolin-8-ol bridges gaps between fundamental research and applied science, addressing contemporary needs from renewable energy to precision medicine. Its interdisciplinary relevance ensures continued visibility in both scholarly literature and SEO-optimized technical content, meeting the demands of researchers and industry professionals alike.